1pchem a2bchem abcr Acmec aksc aladdin alfa apolloscientific CityChemical cooke enaminestore fluorochem labchem oakwoodchemical scbt sigmaaldrich TCI trc 安耐吉 百灵威 九鼎 罗恩试剂 麦克林 南京试剂 研峰科技

0.05g 0.1g 0.25g 0.5g 035592 035595 035599 035615 035621 042734 042735 042736 044273 046330 047010 088601 088602 088604 1 kg 1 l 1 pce 1.0g 1.61ea-rx6 1.61eax6 1.61lx6 10 kg 10 l 10.0g 100 g 10000g 100g 100gr 100kg 100mg 100ml 100ml（药典标准）（玻璃瓶） 10g 10kg 10l 10lt 10mg 12.50012×500g 12×500g 12kg 18l 1amp 1ea 1EA-R 1EA-RX6 1EAX6 1g 1kg 1l 1lt 1LX6 1unit 2 kg 2,5 kg 2,5 l 2.52,5 l 2.52,5kg 2.5g 2.5kg 2.5l 2.5lt 20 l 20.50020×500g 20×500g 200l 200ml 20l 20lt 25 kg 25 l 25.425mlx4 2500g 250g 250gr 250ml 25g 25gr 25kg 25kg-纸板桶 25l 25lt 25mg 25ml 25mlX4 2kg 2l 2lt 4 l 40g 40kg 4l 4lt 4X5KG 5 kg 5 l 5.0g 500 g 500 ml 500.6500mlx6 500g 500g（粒状） 500gm 500gr 500l 500ML 500ml（塑瓶） 500ml/瓶 500mlX6 500ml瓶 50g 50KG 50ml 5g 5gal 5kg 5l 5L-VP 6.5006x500g 6units 6X1KG 6x500g A16199 A18854

≥85% 85-100.5% 95% (max. 0.00004% Ca) c(KOH) = 1 mol/l (1 N), Titripur ~45%,forHPLC >85.0%(T) >86.0%(T) ≥30%(inwater),TraceSELECT?,fortraceanalysis ≥84.0%KOHbasis(acidimetric) ≥85% ≥85%KOHbasis ≥85.0%KOHbasis(acidimetric) ≥86%(T) ≥99.95%tracemetalsbasis 0.01000 mol/L (0.01N) 0.01500 mol/L (0.015N) 0.015mol/L 介质:H2O 0.01M in Propanol 0.01MinPropanol 0.01mol/L 介质:H2O 0.01mol/L（溶剂：乙醇） 0.05000 mol/L (0.05N) 0.05mol/L 介质:H2O 0.05mol/L（介质：乙醇） 0.0979mol/L 介质:H2O 0.0979mol/L（溶剂:H2O） 0.1000 mol/L (0.1N) 0.1000mol/L(0.1N) 0.1001mol/L 介质：95%乙醇 0.1001mol/L（溶剂：95%乙醇） 0.1M in Ethanol 0.1M in Propanol 0.1MinEthanol 0.1MinMethanol 0.1MinPropanol 0.1MKOHinwater(0.1N),EluentconcentrateforIC 0.1mol/L 介质:H2O 0.1mol/L（介质：甲醇） 0.1mol/L,介质甲醇 0.1N Standardized Solution 0.1N Standardized Solution in methanol 0.1N标准溶液 0.2000 mol/L (0.2N) 0.2mol/L 0.2mol/L 介质:H2O 0.2mol/L（溶剂：99%无水乙醇） 0.5000 mol/L (0.5N) 0.5M 0.5MinEthanol 0.5MinMethanol 0.5mol/L 介质:H2O 0.5mol/L（介质:甲醇） 0.5mol/L（介质:乙醇） 0.5N Standardized Solution 0.5N Standardized Solution in methanol 0.9 1.0M 1.0MinEthanol 1.0MinMethanol 1.0N Standardized Solution 1.0N Standardized Solution in methanol 1.0N标准溶液 1.0N甲醇标准溶液 10% 10% in H2O 10% w/v aq. soln. 15% in H2O 1mol/L 介质:H2O 1mol/L（介质：甲醇） 1N in water 1N水溶液 1N乙醇溶液 2.5mol/L (2.5 N) 25% 25% w/v aq. soln 25% w/v aq. soln. 25%w/v水溶液 2mol/L (2N) 30% 30%w/v水溶液. 3mol/L (3 N) 45% 45% in H2O 45% w/v aq. soln. 45%aqueousSolution 45%w/v水溶液 48% 5% 50% 50% w/v aq. soln. 50%（溶剂：超纯水，电子级试剂） 50%solution 50%w/v水溶液 75%,氢氧化钾 8 M （分析滴定试剂） 85% 85%,氢氧化钾 85%+ 85%最低 85.0%(T) 85.0-100.5%KOHbasis;85.0-100.5%KOHbasis 85+% 85-100.5% 86% 86.0%(T) 8N in water 8N水溶液 90% 90%（粉末）,氢氧化钾 95% 95%(粉末）,氢氧化钾 95%(片状）,氢氧化钾 95%,氢氧化钾 99.95% 99.98% 99.98% (metals basis) 99.99% 99.99% metals basis，钠除外 99.99%tracemetalsbasis(Purityexcludessodiumcontent.) 99.995% ACS ACS,Reagent Analytical Volumetric Solution,0.1M in Ethanol Analytical Volumetric Solution,0.1M in Methanol Analytical Volumetric Solution,0.5M Analytical Volumetric Solution,0.5M in Ethanol Analytical Volumetric Solution,0.5M in Methanol Analytical Volumetric Solution,1.0M Analytical Volumetric Solution,1.0M in Ethanol Analytical Volumetric Solution,1.0M in Methanol AR AR,85% AR,90% c(KOH) = 0.1 mol/l (0.1 N), Titripur c(KOH) = 0.5 mol/l (0.5 N), Titripur c(KOH) = 1 mol/l (1 N), Titripur ca. 50% ethanolic solution 0,1 mol/l except sodium Final Concentration 0.1N Final Concentration 0.5N Final Concentration 1.0N for1Lstandardsolution,0.1MKOH(0.1N) for1Lstandardsolution,1.0MKOH(1.0N) GR,85% N/A pellets EMPLURA pellets EMPROVE pellets for analysis (max. 0.05% Na) EMSURE pellets for analysis EMSURE pellets, reagent grade, ACS, ISO purump.a.,≥85%(T),pellets solution 0,1 mol/l (0,1 N) solution 0,1 mol/l (0,1 N) in 2-propanol solution 0,5 mol/l solution 0,5 mol/l (0,5 N) solution 1 mol/l (1 N) technical TraceSELECT?,fortraceanalysis volumetric,0.1MKOH(0.1N) volumetric,0.1MKOHinethanol(0.1N) volumetric,0.5MKOH(0.5N) volumetric,0.5MKOHindenaturedethanolwithtoluene(0.5N) volumetric,1MKOH(1N) volumetric,1MKOHindenaturedethanolwithtoluene(1N) 电子级, 99.99% metals basis，钠除外 电子级,50%溶液 电子级，99.999% metals basis，钠除外 分析滴定液,8.0M 球形 碳酸钾最高含量2.0% 最终浓度0.1N 最终浓度0.5N 最终浓度1.0N